butyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate
Overview
Description
Butyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate, also known as BDB, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. BDB belongs to the class of compounds known as benzodithiophenes, which have been found to exhibit a range of pharmacological activities.
Mechanism of Action
The exact mechanism of action of butyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various cellular processes. This includes enzymes involved in DNA synthesis, protein synthesis, and cell division.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of fungal and bacterial growth, and the reduction of inflammation and pain.
Advantages and Limitations for Lab Experiments
One advantage of butyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate is its broad range of pharmacological activities, which make it a potentially useful compound for a variety of applications. However, its complex synthesis method and relatively low yield may limit its use in large-scale experiments.
Future Directions
There are several potential future directions for research on butyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate, including:
1. Further investigation of its anticancer properties, particularly in combination with other chemotherapeutic agents.
2. Exploration of its potential as an anti-inflammatory and analgesic agent for the treatment of chronic pain.
3. Development of more efficient synthesis methods to increase its yield and reduce costs.
4. Investigation of its potential as an antibacterial and antifungal agent for the treatment of infectious diseases.
5. Study of its mechanism of action to better understand its pharmacological activities and identify potential targets for drug development.
Scientific Research Applications
Butyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate has been found to exhibit a range of pharmacological activities, including anticancer, antifungal, and antibacterial properties. It has also been found to have potential as an anti-inflammatory and analgesic agent.
properties
IUPAC Name |
butyl 4-[(3,5-dimethoxybenzoyl)carbamothioylamino]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O5S/c1-4-5-10-28-20(25)14-6-8-16(9-7-14)22-21(29)23-19(24)15-11-17(26-2)13-18(12-15)27-3/h6-9,11-13H,4-5,10H2,1-3H3,(H2,22,23,24,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANLZKYSODQVURD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=CC(=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.